3-Acetylpyridine
Cat. No. B027631
:
350-03-8
M. Wt: 121.14 g/mol
InChI Key: WEGYGNROSJDEIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1]([c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1)([O:9][CH2:8][CH2:10][CH2:11][CH3:12])=[O:13].[CH3:15][C:16](=[O:17])[OH:18].[OH2:14]>>[C:1]([c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1)(=[O:9])[CH3:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCOC(=O)c1cccnc1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CC(=O)c1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
